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Compound of Interest

Compound Name: 5,7,8-Trimethoxyflavanone

Cat. No.: B15593042 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5,7,8-Trimethoxyflavanone was not

publicly available at the time of this writing. The following guidance is based on safety protocols

for structurally similar flavonoid compounds and general laboratory best practices. Researchers

must conduct a thorough risk assessment before handling this substance and consult with their

institution's Environmental Health and Safety (EHS) department.

This document provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5,7,8-Trimethoxyflavanone. The

procedural guidance herein is intended to minimize risk and ensure safe laboratory operations.

Hazard Identification
Based on data for the similar compound 5,6,7-Trimethoxyflavone, 5,7,8-Trimethoxyflavanone
should be handled as a substance with the following potential hazards:
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation

Hazardous to the Aquatic Environment, Chronic
H412: Harmful to aquatic life with long lasting

effects

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent skin and eye contact,

inhalation, and ingestion. The following table summarizes the recommended PPE for handling

this compound, which is typically a powder.[1][2][3]
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[1][2][3] Always

inspect gloves for tears or

punctures before use.[4]

Remove and dispose of gloves

properly after handling.[4]

Eyes/Face
Safety goggles with side

shields or a face shield

Must meet American National

Standards Institute (ANSI) Z87

or European Standard EN166

standards.[1][4] A face shield

should be worn in situations

with a higher risk of splashes

or aerosol generation.[1]

Body Laboratory coat

A flame-resistant lab coat

should be worn, fully buttoned,

to protect against incidental

contact.[1][2] Lab coats should

not be worn outside of the

laboratory.[1]

Respiratory
NIOSH/CEN approved

respirator

An N95 or N100 particle mask

is recommended if dust

formation is unavoidable or

when working outside of a

chemical fume hood.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to maintain a safe laboratory environment.

Preparation
Risk Assessment: Before beginning work, review this guide and any available institutional

resources.
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Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all

required equipment and reagents.

Workspace Setup: All handling of 5,7,8-Trimethoxyflavanone powder should be conducted

in a certified chemical fume hood to minimize inhalation exposure.[4] The work surface

should be clean, uncluttered, and covered with an absorbent, disposable bench liner.

Handling
Don PPE: Put on all required PPE as specified in the table above.

Weighing: To avoid generating dust, carefully weigh the compound on a tared weigh boat

inside the fume hood. Use non-sparking tools.[3]

Dissolving: If making a solution, add the solvent to the vessel containing the weighed powder

slowly to avoid splashing.

Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[3][5] Do not

smell or taste the chemical.[6]

Post-Handling
Decontamination: Clean the work area and any equipment used with an appropriate solvent

(e.g., 70% ethanol) and wipe dry.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contamination of skin and

clothing.

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.[3][4]

Quantitative Data
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Data Point Value Compound Notes

IC₅₀ 39.1 μM
5,7,8-

Trimethoxyflavone

Inhibition of nitric

oxide (NO) in RAW

264.7 macrophages.

[7]

Melting Point 195 - 197 °C
5,7,4'-

Trimethoxyflavonol

Data for a structurally

similar compound.[5]

Disposal Plan
Proper disposal of 5,7,8-Trimethoxyflavanone and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization: Unused or waste 5,7,8-Trimethoxyflavanone should be treated as

hazardous chemical waste.[1]

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, absorbent pads, and pipette tips, must be disposed of as

hazardous waste.[1]

Procedure:

Collect all waste materials in a designated, properly labeled, and sealed hazardous waste

container.[4]

Do not mix with other waste streams unless directed by your institution's EHS department.

Store the waste container in a secure, designated area away from incompatible materials.

Arrange for pickup and disposal by a certified hazardous waste management service in

accordance with all local, state, and federal regulations.[3]

Emergency Procedures: First Aid
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Exposure Route First Aid Measures

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention if irritation persists.[8]

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[4][5]

Workflow Visualization
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Workflow for Safe Handling of 5,7,8-Trimethoxyflavanone

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Disposal
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Caption: Workflow for safe handling and disposal of 5,7,8-Trimethoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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